Cas no 1108725-50-3 (5-(Prop-1-en-2-yl)nicotinaldehyde)

• Product Name: 5-(Prop-1-en-2-yl)nicotinaldehyde
• CAS No: 1108725-50-3
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 5847511
• PubChem ID: 59570065
• Update Time: 2025-10-31

5-(Prop-1-en-2-yl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-716057
• 5-(prop-1-en-2-yl)nicotinaldehyde
• SCHEMBL3509928
• 5-(prop-1-en-2-yl)pyridine-3-carbaldehyde
• DVRXQWGDUXOOJG-UHFFFAOYSA-N
• 1108725-50-3
• 5-(Prop-1-en-2-yl)nicotinaldehyde

• Inchi： 1S/C9H9NO/c1-7(2)9-3-8(6-11)4-10-5-9/h3-6H,1H2,2H3
• InChI Key： DVRXQWGDUXOOJG-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CC(=C1)C(=C)C

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-(Prop-1-en-2-yl)nicotinaldehyde

Introduction to 5-(Prop-1-en-2-yl)nicotinaldehyde (CAS No. 1108725-50-3)

5-(Prop-1-en-2-yl)nicotinaldehyde, identified by its Chemical Abstracts Service (CAS) number 1108725-50-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative, featuring a conjugated system of a vinyl group and a nicotinamide backbone, has garnered attention due to its potential applications in medicinal chemistry and biochemical studies. The structural uniqueness of 5-(Prop-1-en-2-yl)nicotinaldehyde lies in its ability to interact with biological targets, making it a valuable scaffold for drug discovery initiatives.

The compound's molecular structure consists of a pyridine ring substituted with an aldehyde group at the 5-position and an allyl group at the 2-position. This arrangement facilitates diverse chemical reactions, including condensation, oxidation, and reduction processes, which are pivotal in synthesizing more complex molecules. In recent years, the interest in 5-(Prop-1-en-2-yl)nicotinaldehyde has surged as researchers explore its pharmacological properties and potential therapeutic benefits.

One of the most compelling aspects of 5-(Prop-1-en-2-yl)nicotinaldehyde is its role as a precursor in the synthesis of bioactive molecules. The aldehyde functionality allows for facile derivatization, enabling the creation of novel compounds with tailored biological activities. For instance, researchers have utilized this compound to develop potential inhibitors of enzymes involved in inflammatory pathways. The vinyl group further enhances its reactivity, making it a versatile building block for constructing complex pharmacophores.

Recent studies have highlighted the significance of 5-(Prop-1-en-2-yl)nicotinaldehyde in the context of neurodegenerative diseases. The pyridine moiety, reminiscent of nicotine and nicotinamide, suggests potential interactions with nicotinic acetylcholine receptors (nAChRs). These receptors are implicated in various neurological disorders, including Alzheimer's disease and Parkinson's disease. Preliminary research indicates that derivatives of 5-(Prop-1-en-2-yl)nicotinaldehyde may modulate nAChR activity, offering a promising avenue for therapeutic intervention.

In addition to its neuropharmacological applications, 5-(Prop-1-en-2-yl)nicotinaldehyde has shown promise in anti-inflammatory research. The compound's ability to inhibit lipoxygenase enzymes has been demonstrated in vitro, suggesting its potential as an anti-inflammatory agent. This property is particularly relevant given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) and the need for alternative treatments with fewer side effects.

The synthesis of 5-(Prop-1-en-2-yl)nicotinaldehyde typically involves multi-step organic reactions starting from commercially available precursors. One common synthetic route involves the condensation of propenal with nicotinamide derivatives followed by functional group modifications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance yield and purity. These synthetic strategies underscore the compound's accessibility for further chemical manipulation and drug development.

From a computational chemistry perspective, 5-(Prop-1-en-2-yl)nicotinaldehyde has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided insights into the compound's binding affinity and mode of action, guiding the design of more potent derivatives. The integration of experimental data with computational predictions has been instrumental in optimizing lead compounds for clinical trials.

The pharmaceutical industry has taken note of 5-(Prop-1-en-2-yl)nicotinaldehyde's potential, leading to several ongoing clinical trials and preclinical studies. These investigations aim to evaluate the safety and efficacy of derivatives derived from this compound in treating various diseases. The results from these trials are expected to provide further validation for the use of 5-(Prop-1-en-2-ylnicotinaldehyde) as a pharmacological tool.

Environmental considerations also play a role in the research surrounding 5-(Propenalsubstituted nicotinamide) derivatives like 5-(Propenalsubstituted nicotinamide). Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental impact. This aligns with broader trends in sustainable chemistry, where efficiency and ecological responsibility are paramount.

In conclusion,(propenalsubstituted nicotinamide) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing new drugs targeting neurological and inflammatory disorders. As research progresses,(propenalsubstituted nicotinamide) is poised to play an increasingly important role in advancing medical science.